Azido-PEG2-PFP ester
Overview
Description
Azido-PEG2-PFP ester is a mixture of azide-functionalized polyethylene glycol (PEG) derivatives interleaved with pentafluorophenyl (PFP) ester moieties . This compound is widely used as a coupling agent in the field of bioconjugation chemistry and shows unparalleled potential in efficient biomolecule modification .
Molecular Structure Analysis
The molecular formula of Azido-PEG2-PFP ester is C13H12F5N3O4 . It has a molecular weight of 369.24 . The structure contains an azide group and a PFP ester group linked through a linear PEG chain .Chemical Reactions Analysis
The azide group in Azido-PEG2-PFP ester enables Click Chemistry . The PFP ester is a better leaving group compared to a hydroxyl group and can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .Physical And Chemical Properties Analysis
Azido-PEG2-PFP ester is a solid powder . It is soluble in DMF and DCM . The hydrophilic PEG spacer adds to the water solubility of this reagent .Scientific Research Applications
Azido-PEG2-PFP ester is a PEG derivative containing an azide group and a PFP group . The azide group enables Click Chemistry , a versatile and widely used technique that allows for the joining of small units together via a “click” reaction . The PFP ester is a better leaving group compared to a hydroxyl group and can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules . The hydrophilic PEG spacer adds to the water solubility of this reagent .
This compound is commonly used in the field of proteomics , which is the large-scale study of proteins, particularly their structures and functions . It’s also used in bio-conjugation , a chemical strategy to form a stable covalent link between two molecules, usually a protein or peptide and another functional molecule .
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Drug Delivery Systems : Azido-PEG2-PFP ester can be used in the development of drug delivery systems. The PEGylation process, which involves the attachment of PEG chains to drugs or therapeutic proteins, can improve the solubility, stability, and bioavailability of the drug. The azide group in Azido-PEG2-PFP ester allows for easy conjugation to other molecules through Click Chemistry, making it a useful tool in the design of drug delivery systems.
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Targeted Therapies : Azido-PEG2-PFP ester can also be used in the development of targeted therapies. By attaching specific targeting ligands to the PEG chain, drugs can be delivered directly to the site of disease, improving efficacy and reducing side effects.
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Transformative Diagnostics : In the field of diagnostics, Azido-PEG2-PFP ester can be used to develop new diagnostic tools. For example, it can be used to label biomarkers or other molecules of interest, allowing for their detection and quantification in biological samples.
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Bioconjugation : Azido-PEG2-PFP ester is a non-cleavable linker for bio-conjugation that contains an Azide group and a COOR/Ester group linked through a linear PEG chain . This can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing molecules .
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Proteomics : In the field of proteomics, which is the large-scale study of proteins, particularly their structures and functions, Azido-PEG2-PFP ester can be used for protein labeling . The azide group enables Click Chemistry, a versatile and widely used technique that allows for the joining of small units together via a “click” reaction .
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Drug Delivery Systems : Azido-PEG2-PFP ester can be used in the development of drug delivery systems. The PEGylation process, which involves the attachment of PEG chains to drugs or therapeutic proteins, can improve the solubility, stability, and bioavailability of the drug .
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Targeted Therapies : Azido-PEG2-PFP ester can also be used in the development of targeted therapies. By attaching specific targeting ligands to the PEG chain, drugs can be delivered directly to the site of disease, improving efficacy and reducing side effects .
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Transformative Diagnostics : In the field of diagnostics, Azido-PEG2-PFP ester can be used to develop new diagnostic tools. For example, it can be used to label biomarkers or other molecules of interest, allowing for their detection and quantification in biological samples .
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Molecular Imaging : Azido-PEG2-PFP ester can be used in molecular imaging techniques. The azide group can react with a variety of probes, allowing for the visualization of biological processes at the molecular level .
Future Directions
properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 3-[2-(2-azidoethoxy)ethoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F5N3O4/c14-8-9(15)11(17)13(12(18)10(8)16)25-7(22)1-3-23-5-6-24-4-2-20-21-19/h1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEXHEMGARNABFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCN=[N+]=[N-])C(=O)OC1=C(C(=C(C(=C1F)F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F5N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401135220 | |
Record name | Propanoic acid, 3-[2-(2-azidoethoxy)ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401135220 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Azido-PEG2-PFP ester | |
CAS RN |
1393330-37-4 | |
Record name | Propanoic acid, 3-[2-(2-azidoethoxy)ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1393330-37-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanoic acid, 3-[2-(2-azidoethoxy)ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401135220 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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